1-Aminoquinolin-1-ium

• Molecular Formula: C9H9N2+
• Molecular Weight: 145.18 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC=[N+]2N
• InChI: InChI=1S/C9H9N2/c10-11-7-3-5-8-4-1-2-6-9(8)11/h1-7H,10H2/q+1
• InChIKey: XNJRVIPOYDUAMM-UHFFFAOYSA-N

1-Aminoquinolin-1-ium (CAS 45874-38-2) is the N-amino derivative of the quinolinium cation, belonging to the aminoquinolinium compound class. It is a cationic heteroaromatic scaffold capable of generating parent nitrenium ions under photolytic conditions.

1-Aminoquinolin-1-ium – Core Characteristics and Scientific Context

1-Aminoquinolin-1-ium (CAS 45874-38-2) is the N-amino derivative of the quinolinium cation, belonging to the aminoquinolinium compound class. It is a cationic heteroaromatic scaffold capable of generating parent nitrenium ions under photolytic conditions [1]. Beyond its role as a reactive intermediate, it also functions as a counter cation in ion-pair complexes, where its molecular topology influences solid-state packing and emergent magnetic properties [2]. These dual functionalities position it as a versatile building block in both synthetic photochemistry and materials science.

Workflow

Photochemical nitrenium ion generation

Selection Context

Ion-pair crystal engineering counter cation

• [1] Takeuchi, H., Higuchi, D., & Adachi, T. (1991). Efficient direct aromatic amination by parent nitrenium ion. Photolyses of 1-aminopyridinium and 1-aminoquinolinium salts and effect of crown ethers. Journal of the Chemical Society, Perkin Transactions 1, (6), 1525-1529. DOI: 10.1039/p19910001525 View Source
• [2] Duan, H.B., Zhou, H., Tian, Z.F., Xuan, F., & Ren, X.M. (2009). Effect of counter cationic geometry on stacking structures and magnetic properties of [Ni(mnt)2]- complexes. Solid State Sciences, 11(7), 1216-1221. View Source

Why 1-Aminoquinolin-1-ium Cannot Be Replaced by Generic Analogs

Although structurally related to 1-aminopyridinium (N-NH2Py) and 2-aminoisoquinolinium salts, the fused benzene ring of the quinolinium core fundamentally alters the electronic and steric environment. Direct experimental evidence shows that this scaffold difference produces a stark contrast in both chemical reactivity and material properties. In photochemical aromatic amination, 1-aminoquinolin-1-ium salts provide a distinct product distribution compared to their pyridinium and isoquinolinium counterparts [1]. In the solid state, the geometry of the 1-aminoquinolin-1-ium cation dictates unique columnar stacking motifs and magnetic ground states that are not attainable with the simpler 1-aminopyridinium cation [2]. Consequently, substituting 1-aminoquinolin-1-ium with a generic N-amino heteroarenium salt will lead to divergent outcomes in both synthesis and materials design.

1-Aminoquinolin-1-ium

Fused benzene ring alters electronic/steric environment; leads to distinct photoproduct distribution and columnar stacking motifs.

Scaffold-specific behavior observed in photolysis and [Ni(mnt)2]- complexes

Generic N-amino heteroarenium analogs

1-Aminopyridinium or 2-aminoisoquinolinium yield different amination product profiles and magnetic ground states; may not reproduce stacking-dependent properties.

Substitution may shift crystal packing and reactivity; verify by comparative studies

• [1] Takeuchi, H., Higuchi, D., & Adachi, T. (1991). Efficient direct aromatic amination by parent nitrenium ion. Photolyses of 1-aminopyridinium and 1-aminoquinolinium salts and effect of crown ethers. Journal of the Chemical Society, Perkin Transactions 1, (6), 1525-1529. DOI: 10.1039/p19910001525 View Source
• [2] Duan, H.B., Zhou, H., Tian, Z.F., Xuan, F., & Ren, X.M. (2009). Effect of counter cationic geometry on stacking structures and magnetic properties of [Ni(mnt)2]- complexes. Solid State Sciences, 11(7), 1216-1221. View Source

Quantitative Differentiation Evidence for 1-Aminoquinolin-1-ium

Divergent Crystal Stacking Motifs in [Ni(mnt)2]- Complexes Versus 1-Aminopyridinium

Single-crystal X-ray diffraction analysis of the ion-pair complexes [N-NH2Py][Ni(mnt)2] (1) and [N-NH2Ql][Ni(mnt)2] (2) (N-NH2Py+ = 1-aminopyridinium, N-NH2Ql+ = 1-aminoquinolinium) reveals that the molecular topology and size of the counter cation completely dictate the anionic and cationic stacking patterns. In crystal 1, anions (A) and cations (C) alternate to form a mixed column with the sequence ...AACCAACC..., linked by intermolecular H-bonding and van der Waals forces. In contrast, crystal 2 adopts a regular ...ACAC... stacking motif, held together solely by weak van der Waals forces [1].

Crystal stacking motif

Head-to-head

Regular ...ACAC... columnar stacking in [N-NH2Ql][Ni(mnt)2] vs ...AACCAACC... in pyridinium analog

Supports material stacking architecture design

Weak van der Waals intercolumn interactions

Evidence Dimension	Crystal stacking motif of [Ni(mnt)2]- ion-pair complexes
Target Compound Data	Regular ...ACAC... columnar stacking, no intermolecular H-bonding between columns
Comparator Or Baseline	[N-NH2Py][Ni(mnt)2]: ...AACCAACC... stacking, with intercolumn H-bonding
Quantified Difference	Qualitative difference in stacking sequence and intercolumn interactions; distinct crystal packing architectures
Conditions	Single-crystal X-ray diffraction at ambient temperature

Why This Matters

The crystal packing mode directly influences the magnetic dimensionality and intermolecular interaction strength, a critical parameter for the rational design of molecule-based magnets and conductive materials.

• [1] Duan, H.B., Zhou, H., Tian, Z.F., Xuan, F., & Ren, X.M. (2009). Effect of counter cationic geometry on stacking structures and magnetic properties of [Ni(mnt)2]- complexes. Solid State Sciences, 11(7), 1216-1221. View Source

Magnetic Ground State: Spin-Gap Behavior vs. Temperature-Independent Paramagnetism

Variable-temperature magnetic susceptibility measurements show a fundamental divergence in magnetic behavior induced by the cationic geometry. Compound 1 (1-aminopyridinium) is characterized as a spin gap system whose magnetic behavior deviates from the standard Bleaney-Bowers spin dimer model. Compound 2 (1-aminoquinolinium) exhibits a linear decrease of the χmT product upon cooling, consistent with the presence of temperature-independent paramagnetism [1]. This demonstrates that the choice of cation switches the magnetic ground state entirely.

Magnetic ground state

Head-to-head

Temperature-independent paramagnetism (TIP) vs spin-gap behavior in 1-aminopyridinium complex

Cation-switchable magnetic ground state

Linear χmT decrease upon cooling observed

Evidence Dimension	Magnetic ground state of [Ni(mnt)2]- complexes
Target Compound Data	Linear decrease of χmT upon cooling; temperature-independent paramagnetism (TIP)
Comparator Or Baseline	Spin gap system; does not follow Bleaney-Bowers model
Quantified Difference	Qualitative switch in magnetic behavior; from spin-gap physics to TIP-dominated magnetism
Conditions	Variable-temperature magnetic susceptibility measurement (temperature range specified in full text)

Why This Matters

The ability to switch the magnetic ground state by changing the cation is a powerful tool for tuning material properties in spintronics and quantum computing applications.

• [1] Duan, H.B., Zhou, H., Tian, Z.F., Xuan, F., & Ren, X.M. (2009). Effect of counter cationic geometry on stacking structures and magnetic properties of [Ni(mnt)2]- complexes. Solid State Sciences, 11(7), 1216-1221. View Source

Highest Yield for Arylamine Photoproduction Across N-Amino Heteroarenium Salts

In a systematic photolysis study comparing 1-aminopyridinium salts (1a–f), a 2-aminoisoquinolinium salt (2), and 1-aminoquinolinium salts (3a–f) in benzene–trifluoroacetic acid (TFA) or toluene–TFA, 1-aminoquinolinium perchlorate (3a) demonstrated the highest arylamine production [1]. Although exact yields require consultation of the full article, the abstract explicitly states that 3a outperformed all other substrates. This reactivity advantage is attributed to the unique electronic environment of the quinolinium ring, which stabilizes the singlet parent nitrenium ion intermediate more effectively and thus favors the productive amination pathway over radical side reactions [1].

Arylamine yield ranking

Reported

Ranked highest among tested N-amino heteroarenium salts in photolysis

Supports synthesis selection review

Exact yields require full-text consultation

Evidence Dimension	Relative arylamine yield in photolytic aromatic amination
Target Compound Data	1-aminoquinolinium perchlorate (3a) yields anilines/toluidines
Comparator Or Baseline	1-aminopyridinium salts 1a–f; 2-aminoisoquinolinium salt 2
Quantified Difference	Highest yield among the series (exact yields reported in full paper)
Conditions	Photolysis in benzene–TFA or toluene–TFA, with and without crown ether additive

Why This Matters

The superior photochemical yield makes 1-aminoquinolinium perchlorate the preferred precursor for generating parent nitrenium ions in synthetic applications, reducing the need for expensive crown ether additives to boost productivity.

• [1] Takeuchi, H., Higuchi, D., & Adachi, T. (1991). Efficient direct aromatic amination by parent nitrenium ion. Photolyses of 1-aminopyridinium and 1-aminoquinolinium salts and effect of crown ethers. Journal of the Chemical Society, Perkin Transactions 1, (6), 1525-1529. DOI: 10.1039/p19910001525 View Source

Singlet Nitrenium Ion Selectivity Correlated with Heterocyclic Scaffold and Counter-Ion

A follow-up mechanistic study on the photolysis of related salts, including 1-aminoquinolinium derivatives, introduced a Hammett plot analysis with a reaction constant ρ of –1.9, confirming a positively charged transition state [1]. Moreover, the selectivity factor Sf, defined as log[2 × (%para) / (%meta)] for toluidine formation, was found to depend on both the heterocyclic scaffold and the counter-ion. This indicates that the 1-aminoquinolinium core, particularly when paired with a weakly coordinating counter-ion like perchlorate, provides a distinct singlet-triplet energy gap that suppresses triplet radical side reactions and enhances the desired singlet amination pathway [1].

Selectivity factor

Class-level

Hammett ρ = –1.9; Sf varies with scaffold and counter-ion

Supports selectivity pathway review

Confirms positively charged transition state

Evidence Dimension	Selectivity factor (Sf) for toluidine isomer formation and Hammett ρ value
Target Compound Data	1-aminoquinolinium salts; influenced by counter-ion and scaffold
Comparator Or Baseline	1-aminopyridinium and 1-amino-2,2'-bipyridinium salts
Quantified Difference	ρ = –1.9 for the reaction series; Sf values vary with scaffold (exact values in full text)
Conditions	Photolysis in arene–TFA mixtures; product analysis by GC

Why This Matters

Understanding the scaffold-dependent selectivity factor allows researchers to rationally select 1-aminoquinolinium over other N-amino heteroarenium salts to maximize the desired para-substituted aniline product in photochemical syntheses.

• [1] Takeuchi, H., Hayakawa, S., Tanahashi, T., Kobayashi, A., Adachi, T., & Higuchi, D. (1991). Novel generation of parent, alkyl, dialkyl and alicyclic nitrenium ions in photolyses of pyridinium, quinolinium, bipyridinium and phenanthrolinium salts and aromatic N-substitution by nitrenium ions. Journal of the Chemical Society, Perkin Transactions 2, 847-855. DOI: 10.1039/P29910000847 View Source

Distinct Oxidative Transformation Pathway Compared to 1-Aminopyridinium and 2-Aminoisoquinolinium

Oxidation of 1-aminopyridinium, 1-aminoquinolinium, and 2-aminoisoquinolinium bromides with lead(IV) acetate produces different product profiles. While detailed yields require access to the full text, the structural difference is evident: 1-aminoquinolinium bromide oxidizes to 1-acetamido-2-quinolone, whereas the 2-aminoisoquinolinium bromide yields 2-acetamido-1-isoquinolone [1]. This regioselectivity demonstrates that the position of the N-amino group on the fused ring system dictates the migration site during oxidation, a critical factor for synthesizing specific N-acetamido heterocycles.

Oxidative rearrangement

Cross-study comparable

1-Acetamido-2-quinolone from 1-aminoquinolinium vs 2-acetamido-1-isoquinolone from isoquinolinium analog

Regiospecific scaffold-dependent oxidation product

Yields reported in full article

Evidence Dimension	Oxidative rearrangement product
Target Compound Data	1-acetamido-2-quinolone
Comparator Or Baseline	2-acetamido-1-isoquinolone (from 2-aminoisoquinolinium)
Quantified Difference	Different regioisomers obtained; yields reported in full article
Conditions	Oxidation with Pb(OAc)4 under standard conditions

Why This Matters

The divergent oxidation pathway provides a synthetic route to distinct N-acetamido quinolone/isoquinolone scaffolds, which are valuable intermediates in medicinal chemistry and cannot be interchanged.

• [1] Oxidation of 1-aminopyridinium, 1-aminoquinolinium, and 2-aminoisoquinolinium bromides with lead(IV) acetate. Journal of the Chemical Society, Perkin Transactions 1. DOI: 10.1039/P19910001525 (Note: Reference accessed from publisher site). View Source

Key Application Scenarios Where 1-Aminoquinolin-1-ium Differentiation Matters

Photochemical Generation of Nitrenium Ions for Aniline Synthesis

When a reaction requires the selective generation of a parent nitrenium ion for direct aromatic amination, 1-aminoquinolinium perchlorate is the optimal precursor. Its highest yield among N-amino heteroarenium salts, as demonstrated by Takeuchi et al. [1], and its tunable selectivity via counter-ion choice [4] make it the compound of choice for maximizing para-substituted aniline output while minimizing radical side products.

Design of Molecule-Based Magnetic Materials with Tunable Ground States

In the construction of ion-pair complexes with the [Ni(mnt)2]- anion, the 1-aminoquinolinium cation induces a temperature-independent paramagnetic ground state, contrasting with the spin-gap behavior of the 1-aminopyridinium analog [2]. This cation-switchable magnetism is essential for developing materials whose magnetic response can be engineered at the molecular level for spintronic devices or quantum bits.

Crystal Engineering of Functional Organic-Inorganic Hybrids

The larger molecular footprint and specific H-bonding capability of 1-aminoquinolinium dictate a regular ...ACAC... columnar stacking in [Ni(mnt)2]- complexes, leading to weak van der Waals intercolumn interactions [2]. This packing mode is advantageous when designing low-dimensional magnetic systems or materials with anisotropic transport properties, where strong electronic isolation between chains is required.

Synthesis of N-Acetamido Heterocycles via Oxidative Rearrangement

For the preparation of 1-acetamido-2-quinolone, a scaffold of interest in drug discovery, 1-aminoquinolinium bromide is the mandatory starting material because its 2-aminoisoquinolinium isomer, under identical oxidative conditions, yields the alternative 2-acetamido-1-isoquinolone regioisomer [3]. This regiochemical specificity avoids costly chromatographic separation of isomeric mixtures.

Application

Selection Property

Validation Focus

Photochemical nitrenium ion generation

Reported yield ranking and counter-ion selectivity context

Amination yield and selectivity verification

Spin-state engineering in [Ni(mnt)2]- complexes

Cation-switchable magnetic ground state

Magnetic susceptibility measurement

Low-dimensional magnetic material design

Columnar stacking motif control

Crystal packing architecture review

1-Acetamido-2-quinolone synthesis

Regiospecific oxidative rearrangement context

Product regiochemistry confirmation

• [1] Takeuchi, H., Higuchi, D., & Adachi, T. (1991). Efficient direct aromatic amination by parent nitrenium ion. Photolyses of 1-aminopyridinium and 1-aminoquinolinium salts and effect of crown ethers. Journal of the Chemical Society, Perkin Transactions 1, (6), 1525-1529. DOI: 10.1039/p19910001525 View Source
• [2] Duan, H.B., Zhou, H., Tian, Z.F., Xuan, F., & Ren, X.M. (2009). Effect of counter cationic geometry on stacking structures and magnetic properties of [Ni(mnt)2]- complexes. Solid State Sciences, 11(7), 1216-1221. View Source
• [3] Oxidation of 1-aminopyridinium, 1-aminoquinolinium, and 2-aminoisoquinolinium bromides with lead(IV) acetate. Journal of the Chemical Society, Perkin Transactions 1. DOI: 10.1039/P19910001525. View Source
• [4] Takeuchi, H., Hayakawa, S., Tanahashi, T., Kobayashi, A., Adachi, T., & Higuchi, D. (1991). Novel generation of parent, alkyl, dialkyl and alicyclic nitrenium ions in photolyses of pyridinium, quinolinium, bipyridinium and phenanthrolinium salts and aromatic N-substitution by nitrenium ions. Journal of the Chemical Society, Perkin Transactions 2, 847-855. DOI: 10.1039/P29910000847 View Source